Cas no 2228747-53-1 (3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid)

• Product Name: 3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid
• CAS No: 2228747-53-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6353532
• PubChem ID: 165757642
• Update Time: 2025-10-18

3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid
• 2228747-53-1
• EN300-1864547

• Inchi： 1S/C14H18O3/c15-12(10-13(16)17)14(8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2,(H,16,17)
• InChI Key： LMWRMFCDKZCINH-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid

3-Hydroxy-3-(1-phenylcyclopentyl)Propanoic Acid: A Comprehensive Overview

The compound 3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid (CAS No. 2228747-53-1) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a hydroxyl group, a cyclopentane ring substituted with a phenyl group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with diverse applications in drug discovery, material science, and synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid. Researchers have explored various strategies, including asymmetric catalysis and biocatalytic approaches, to construct the chiral centers present in this molecule. These methods not only enhance the yield but also improve the enantioselectivity of the product, making it more suitable for pharmaceutical applications.

The biological activity of 3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid has been a focal point of recent studies. Investigations into its pharmacokinetic properties reveal that the compound exhibits favorable absorption and metabolism profiles, which are critical for its potential use as an orally administered drug. Additionally, preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of structural analysis, the molecule's 1-phenylcyclopentane moiety plays a crucial role in determining its physical and chemical properties. The cyclopentane ring provides rigidity to the structure, while the phenyl group introduces aromaticity and enhances lipophilicity. These characteristics are essential for optimizing the compound's bioavailability and stability in vivo.

Recent research has also focused on the stereochemistry of 3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid, particularly its enantiomeric forms. The stereochemical configuration at the hydroxyl-bearing carbon has been shown to significantly influence the molecule's biological activity. This highlights the importance of chiral synthesis in producing enantiomerically pure compounds for therapeutic applications.

The application of computational chemistry tools has further deepened our understanding of this compound. Molecular docking studies have revealed potential binding interactions with key therapeutic targets, such as G-protein coupled receptors (GPCRs) and kinases. These insights provide valuable guidance for optimizing the compound's pharmacological profile through structure-based drug design.

In conclusion, 3-hydroxy-3-(1-phenylcyclopentyl)propanoic acid (CAS No. 2228747-53-1) stands out as a compelling molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial development.